2-Bromo-5-cyclopropoxybenzenesulfonamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C9H10BrNO3S |
|---|---|
Molecular Weight |
292.15 g/mol |
IUPAC Name |
2-bromo-5-cyclopropyloxybenzenesulfonamide |
InChI |
InChI=1S/C9H10BrNO3S/c10-8-4-3-7(14-6-1-2-6)5-9(8)15(11,12)13/h3-6H,1-2H2,(H2,11,12,13) |
InChI Key |
OUXVBVNDJFOBNY-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=CC(=C(C=C2)Br)S(=O)(=O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-Bromo-5-cyclopropoxybenzenesulfonamide typically involves the bromination of a suitable precursor, followed by the introduction of the cyclopropoxy group and the sulfonamide functionality. One common method involves the following steps:
Bromination: The starting material, such as 5-cyclopropoxybenzenesulfonamide, is subjected to bromination using a brominating agent like bromine or N-bromosuccinimide (NBS) in the presence of a catalyst.
Cyclopropoxylation: The brominated intermediate is then reacted with a cyclopropylating agent, such as cyclopropyl bromide, under basic conditions to introduce the cyclopropoxy group.
Sulfonamidation: Finally, the intermediate is treated with a sulfonamide reagent, such as sulfonyl chloride, in the presence of a base to form the desired 2-Bromo-5-cyclopropoxybenzenesulfonamide.
Industrial Production Methods: Industrial production of this compound may involve similar steps but on a larger scale, with optimizations for yield, purity, and cost-effectiveness. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process.
Chemical Reactions Analysis
Types of Reactions: 2-Bromo-5-cyclopropoxybenzenesulfonamide can undergo various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.
Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.
Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.
Common Reagents and Conditions:
Substitution: Nucleophiles like amines or thiols, in the presence of a base such as sodium hydroxide or potassium carbonate.
Oxidation: Oxidizing agents like hydrogen peroxide or potassium permanganate.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.
Coupling: Palladium catalysts and boronic acids or esters for Suzuki-Miyaura coupling.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine can yield an amine derivative, while coupling with a boronic acid can produce a biaryl compound.
Scientific Research Applications
2-Bromo-5-cyclopropoxybenzenesulfonamide has several scientific research applications, including:
Medicinal Chemistry: As a potential antibacterial agent due to its sulfonamide functionality.
Organic Synthesis: As an intermediate in the synthesis of more complex organic molecules.
Material Science: In the development of new materials with unique properties.
Biological Studies: As a probe to study biological processes and interactions.
Mechanism of Action
The mechanism of action of 2-Bromo-5-cyclopropoxybenzenesulfonamide involves its interaction with biological targets, such as enzymes or receptors. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to inhibit enzyme activity or interfere with biological pathways. The bromine and cyclopropoxy groups may enhance the compound’s binding affinity and specificity for its targets.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Analysis
The following table compares 2-Bromo-5-cyclopropoxybenzenesulfonamide with 5-Bromothiophene-2-sulfonamide (), a structurally related sulfonamide:
| Property | 2-Bromo-5-cyclopropoxybenzenesulfonamide | 5-Bromothiophene-2-sulfonamide |
|---|---|---|
| Core Structure | Benzene ring | Thiophene ring (5-membered, S-containing) |
| Substituents | 2-Bromo, 5-cyclopropoxy, 1-sulfonamide | 5-Bromo, 2-sulfonamide |
| Molecular Formula | C₉H₁₀BrNO₃S | C₄H₅BrNO₂S₂ |
| Molecular Weight (g/mol) | 316.21 | 275.14 |
| Key Functional Groups | Sulfonamide, cyclopropoxy ether, bromine | Sulfonamide, bromine |
| Aromatic System | Benzene (6π-electron) | Thiophene (6π-electron, aromatic) |
Key Observations:
Core Structure Differences: The benzene ring in the target compound provides a larger π-system compared to the thiophene ring in 5-Bromothiophene-2-sulfonamide. The cyclopropoxy group in the target compound introduces steric strain and may restrict rotational freedom, affecting binding interactions in biological systems.
Electronic Effects :
- The cyclopropoxy group (electron-donating via oxygen’s lone pairs) may counteract the electron-withdrawing effects of bromine and sulfonamide, altering the compound’s electronic profile compared to the thiophene derivative.
Molecular Weight and Solubility :
- The higher molecular weight of the benzene derivative (316.21 vs. 275.14 g/mol) suggests differences in lipophilicity, which could influence membrane permeability in biological applications.
Research Findings and Limitations
- Biological Activity: Sulfonamides with bulky substituents (e.g., cyclopropoxy) often exhibit enhanced selectivity for hydrophobic binding pockets. Thiophene sulfonamides demonstrate moderate carbonic anhydrase inhibition, but their benzene counterparts may show divergent profiles due to structural differences.
Stability and Reactivity :
- The cyclopropoxy group’s strain may render the benzene derivative more prone to ring-opening reactions under acidic conditions compared to the thiophene analog.
Q & A
Basic Research Questions
Q. What are the key considerations when designing a synthesis protocol for 2-Bromo-5-cyclopropoxybenzenesulfonamide?
- Methodological Answer : Synthesis requires sequential functionalization:
Cyclopropoxy Introduction : React 5-hydroxybenzenesulfonamide with cyclopropyl bromide under alkaline conditions (e.g., K₂CO₃ in DMF) to install the cyclopropoxy group.
Bromination : Use electrophilic bromination (e.g., NBS or Br₂ in acetic acid) at the 2-position, leveraging the directing effects of the sulfonamide and cyclopropoxy groups.
Purification : Recrystallization from ethanol/water mixtures or column chromatography (silica gel, ethyl acetate/hexane) ensures purity. Characterization via NMR (¹H/¹³C) and mass spectrometry (ESI-MS) is critical .
Q. How can researchers determine solubility and purity for this compound?
- Methodological Answer :
- Solubility : Test in polar (DMSO, methanol) and non-polar solvents (hexane) using UV-Vis spectroscopy or gravimetric analysis. LogP values (e.g., calculated via HPLC retention times) predict partitioning behavior .
- Purity : Employ HPLC (C18 column, acetonitrile/water gradient) with UV detection at 254 nm. Validate with melting point analysis (DSC) and elemental analysis (C, H, N, S) .
Q. What spectroscopic techniques are essential for structural confirmation?
- Methodological Answer :
- NMR : ¹H NMR identifies aromatic protons (δ 6.5–8.0 ppm) and cyclopropane protons (δ 0.5–1.5 ppm). ¹³C NMR confirms sulfonamide (δ ~110–120 ppm) and cyclopropane carbons (δ ~5–15 ppm).
- IR : Sulfonamide S=O stretches (~1350 cm⁻¹ and 1150 cm⁻¹) and C-Br vibrations (~600 cm⁻¹) verify functional groups.
- Mass Spectrometry : High-resolution MS (HRMS) confirms molecular weight (e.g., [M+H]+ at m/z 306.98) .
Advanced Research Questions
Q. How can contradictions in spectroscopic data (e.g., NMR, IR) for derivatives be resolved?
- Methodological Answer :
- Cross-Validation : Combine multiple techniques (e.g., 2D NMR like COSY or HSQC) to resolve overlapping signals.
- Computational Aids : Compare experimental NMR shifts with DFT-calculated values (software: Gaussian, ADF). For IR, match experimental peaks with simulated spectra (Vibrational Frequency Analysis) .
- Isotopic Labeling : Use deuterated analogs to confirm ambiguous proton assignments .
Q. What computational approaches predict regioselectivity in substitution reactions of this compound?
- Methodological Answer :
- DFT Calculations : Calculate Fukui indices or electrostatic potential maps to identify electrophilic/nucleophilic sites.
- Molecular Dynamics (MD) : Simulate transition states for bromination or cyclopropoxy group reactions (software: GROMACS, NAMD).
- Docking Studies : Predict interactions with biological targets (e.g., enzymes) using AutoDock Vina .
Q. How should stability studies under varying conditions (pH, temperature) be designed?
- Methodological Answer :
- Accelerated Stability Testing : Incubate samples at 40°C/75% RH (ICH guidelines) and analyze degradation via HPLC.
- pH Stability : Test in buffers (pH 1–13) over 24–72 hours. Monitor sulfonamide hydrolysis (loss of parent peak) or cyclopropane ring opening (new peaks at δ 3–4 ppm in NMR) .
- Light Sensitivity : Expose to UV (254 nm) and track photodegradation products via LC-MS .
Q. What strategies mitigate synthetic challenges like low yields in bromination steps?
- Methodological Answer :
- Catalytic Optimization : Use Lewis acids (e.g., FeCl₃) to enhance bromine activation.
- Solvent Screening : Polar aprotic solvents (DMF, DMSO) improve electrophilic substitution kinetics.
- In Situ Monitoring : ReactIR or Raman spectroscopy tracks reaction progress in real-time, enabling timely quenching .
Data Contradiction & Analysis
Q. How can researchers address discrepancies between theoretical and experimental LogP values?
- Methodological Answer :
- Reassess Calculation Methods : Compare results from different software (e.g., ACD/Labs, ChemAxon).
- Experimental Validation : Measure LogP via shake-flask (octanol/water partitioning) and correlate with HPLC-derived values. Adjust for ionization effects using the Henderson-Hasselbalch equation .
Q. What statistical frameworks reconcile contradictory bioactivity data across studies?
- Methodological Answer :
- Meta-Analysis : Aggregate data from multiple studies (e.g., IC₅₀ values) using random-effects models.
- Sensitivity Analysis : Identify outliers via Cook’s distance or leverage plots.
- Machine Learning : Train models (e.g., random forests) to predict bioactivity, highlighting variables (e.g., substituent electronegativity) causing discrepancies .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
